N-[(2-fluorophenyl)methyl]-2-phenoxyacetamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C15H14FNO2/c16-14-9-5-4-6-12(14)10-17-15(18)11-19-13-7-2-1-3-8-13/h1-9H,10-11H2,(H,17,18)
• InChI Key: HRCWSCWOTQMCER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NCC2=CC=CC=C2F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol

Description

N-[(2-fluorophenyl)methyl]-2-phenoxyacetamide is an organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of a fluorophenyl group and a phenoxyacetamide moiety, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(2-fluorophenyl)methyl]-2-phenoxyacetamide typically involves the reaction of 2-fluorobenzylamine with phenoxyacetyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The general reaction scheme is as follows:

• Dissolve 2-fluorobenzylamine in an appropriate solvent, such as dichloromethane.
• Add triethylamine to the solution to act as a base.
• Slowly add phenoxyacetyl chloride to the reaction mixture while maintaining a low temperature (0-5°C).
• Stir the reaction mixture at room temperature for several hours.
• Extract the product using an organic solvent and pur